molecular formula Cm B1216606 Curium-247 CAS No. 15758-32-4

Curium-247

Cat. No. B1216606
CAS RN: 15758-32-4
M. Wt: 247.07035 g/mol
InChI Key: NIWWFAAXEMMFMS-IGMARMGPSA-N
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Description

Curium-247, also known as Curium-247, is a useful research compound. Its molecular formula is Cm and its molecular weight is 247.07035 g/mol. The purity is usually 95%.
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properties

CAS RN

15758-32-4

Product Name

Curium-247

Molecular Formula

Cm

Molecular Weight

247.07035 g/mol

IUPAC Name

curium-247

InChI

InChI=1S/Cm/i1+0

InChI Key

NIWWFAAXEMMFMS-IGMARMGPSA-N

Isomeric SMILES

[247Cm]

SMILES

[Cm]

Canonical SMILES

[Cm]

synonyms

247Cm radioisotope
Cm-247 radioisotope
Curium-247

Origin of Product

United States

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